BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Methyl-3-nitroanisole melting point and boiling
point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-3-nitroanisole

Cat. No.: B024320

An In-depth Technical Guide to the Physical Properties of 4-Methyl-3-nitroanisole

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methyl-3-nitroanisole, with a specific focus on its melting and boiling points. This document is
intended for researchers, scientists, and professionals in drug development who may utilize this
compound in organic synthesis. 4-Methyl-3-nitroanisole serves as a valuable starting material
and standard in various chemical syntheses, including for acetylcholinesterase inhibitors and in
the generation of antibody catalysts.

Physicochemical Data of 4-Methyl-3-nitroanisole

The fundamental physical constants of 4-Methyl-3-nitroanisole are critical for its handling,
characterization, and application in experimental settings. The following table summarizes
these properties as established in the scientific literature.
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Property Value Reference
CAS Number 17484-36-5 [1]12]
Molecular Formula C8HINO3 [1][2]
Molecular Weight 167.16 g/mol [11[2]
Melting Point 17 °C [1]

Boiling Point 266-267 °C [1]

Density 1.207 g/mL at 25 °C [1]
Refractive Index n20/D 1.552 [1]

Experimental Determination of Physical Properties

The referenced "literature" values for the melting and boiling points of 4-Methyl-3-nitroanisole
are determined through standardized experimental protocols. Below are detailed
methodologies typical for such characterizations.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Capillary tube melting point apparatus (e.g., Mel-Temp or similar digital device)

Mortar and pestle

Glass capillary tubes (sealed at one end)

Thermometer (calibrated) or digital temperature probe
Procedure:

o Sample Preparation: A small, dry sample of 4-Methyl-3-nitroanisole is finely ground into a
powder using a mortar and pestle.
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o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample,
and the tube is tapped gently to pack the sample into the sealed end. This process is
repeated until a sample column of 2-3 mm in height is achieved.

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer or temperature probe.

o Heating and Observation: The sample is heated at a controlled rate. A rapid heating rate is
used initially to approach the expected melting point, followed by a slower rate (1-2 °C per
minute) as the melting point is neared.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this temperature
range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Distillation apparatus (including a heating mantle, boiling flask, condenser, and collection
flask) or a Thiele tube setup for micro-scale determination.

Boiling chips or a magnetic stirrer

Thermometer (calibrated)

Small test tube and capillary tube (for micro method)

Procedure (Distillation Method):

e Apparatus Setup: A small volume (e.g., 25-50 mL) of 4-Methyl-3-nitroanisole is placed in a
round-bottom boiling flask with a few boiling chips to ensure smooth boiling.

e Heating: The flask is heated gently using a heating mantle.
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o Temperature Measurement: A thermometer is positioned in the distillation head such that the
top of the bulb is level with the bottom of the side-arm leading to the condenser. This ensures
the thermometer measures the temperature of the vapor that is in thermal equilibrium with
the boiling liquid.

o Observation and Data Recording: As the liquid boils, the vapor rises, and its temperature is
recorded. The boiling point is the stable temperature observed on the thermometer during a
steady distillation. This temperature should be corrected for atmospheric pressure if it
deviates significantly from standard pressure (760 mmHg).

Workflow Visualization

The logical flow for determining the physical properties of a chemical compound like 4-Methyl-
3-nitroanisole can be visualized as follows:
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Caption: Workflow for the experimental determination of melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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